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Compound of Interest

Compound Name: 2-Bromo-6-phenoxypyridine

Cat. No.: B189388 Get Quote

For Immediate Use by Laboratory Personnel

This document provides critical safety and logistical information for the handling and disposal of

2-Bromo-6-phenoxypyridine (CAS No. 83247-00-1). All personnel must review and

understand these procedures before commencing any work with this compound.

Personal Protective Equipment (PPE)
To ensure the safety of laboratory personnel, the following personal protective equipment is

mandatory when handling 2-Bromo-6-phenoxypyridine. This guidance is based on

established safety protocols for handling similar chemical compounds.
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Body Part
Recommended
Protection

Specification/Stand
ard

Rationale

Eyes/Face

Safety glasses with

side-shields or

chemical safety

goggles. A face shield

is required if there is a

risk of splashing.

Conforming to OSHA

29 CFR 1910.133 or

European Standard

EN166.

Protects against

potential eye contact

which may cause

irritation.[1]

Skin

Chemical-resistant

gloves (e.g., nitrile

rubber). A fully-

buttoned, chemical-

resistant lab coat.

Inspect gloves for

degradation or

punctures before use.

Prevents skin contact,

which may cause

irritation.[2]

Contaminated work

clothing should not be

allowed out of the

workplace.[2]

Respiratory

Use in a well-

ventilated area or

under a certified

chemical fume hood.

[2] If ventilation is

inadequate or for spill

cleanup, a

NIOSH/MSHA-

approved respirator is

necessary.[2]

Follow OSHA

respirator regulations

in 29 CFR 1910.134

or European Standard

EN 149.

Minimizes inhalation

of dust or vapors,

which can cause

respiratory tract

irritation.[2]

Body

Long-sleeved clothing

or a lab coat should

be worn.[3][4]

Protective clothing

should prevent skin

exposure.[2]

Provides an additional

barrier against

accidental skin

contact.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is essential to minimize exposure and ensure the

safe handling of 2-Bromo-6-phenoxypyridine.
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1. Preparation:

Ensure that a safety shower and eyewash station are readily accessible and in good working

order.[3]

Conduct all handling, weighing, and transferring of the compound within a certified chemical

fume hood to ensure adequate ventilation.[3][2]

Gather all necessary PPE and inspect it for integrity.

Have appropriate spill cleanup materials readily available.

2. Handling:

Avoid all personal contact, including inhalation and contact with skin and eyes.[1][2]

Avoid the formation of dust and aerosols.[1][4]

Use non-sparking tools to prevent ignition sources.[4][5]

Keep the container tightly closed when not in use.[3][2]

Do not eat, drink, or smoke in the handling area.[3][2]

Wash hands thoroughly after handling.[3]

3. Storage:

Store the container tightly closed in a dry, cool, and well-ventilated place.[4]

Store away from incompatible materials such as strong oxidizing agents.[5]

Accidental Release Measures
In the event of a spill, follow these procedures immediately:

Evacuate personnel from the immediate spill area.[1]

Ensure adequate ventilation.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Bromo_6_nitroterephthalic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Bromo_6_nitroterephthalic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_6_Dibromopyridine.pdf
https://www.echemi.com/sds/2-bromo-6-phenoxypyridine-pd180713177603.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_6_Dibromopyridine.pdf
https://www.echemi.com/sds/2-bromo-6-phenoxypyridine-pd180713177603.html
https://www.chemicalbook.com/msds/2-bromo-6-hydroxypyridine.pdf
https://www.chemicalbook.com/msds/2-bromo-6-hydroxypyridine.pdf
https://www.fishersci.com/store/msds?partNumber=AC107405000&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Bromo_6_nitroterephthalic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_6_Dibromopyridine.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Bromo_6_nitroterephthalic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_6_Dibromopyridine.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Bromo_6_nitroterephthalic_acid.pdf
https://www.chemicalbook.com/msds/2-bromo-6-hydroxypyridine.pdf
https://www.fishersci.com/store/msds?partNumber=AC107405000&countryCode=US&language=en
https://www.echemi.com/sds/2-bromo-6-phenoxypyridine-pd180713177603.html
https://www.echemi.com/sds/2-bromo-6-phenoxypyridine-pd180713177603.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Remove all sources of ignition.[1][4]

Don appropriate PPE, including respiratory protection if necessary.[1]

Contain the spill. Prevent further leakage or spillage if it is safe to do so.[1] Do not let the

chemical enter drains.[1]

Clean up the spill. Collect the material using spark-proof tools and place it into a suitable,

closed container for disposal.[1][4]

Dispose of the waste in accordance with local, state, and federal regulations.[6]

First Aid Measures
Exposure Route First Aid Instructions

Inhalation

Move the victim into fresh air.[1] If breathing is

difficult, give oxygen.[1] If not breathing, give

artificial respiration and consult a doctor

immediately.[1] Do not use mouth-to-mouth

resuscitation if the victim ingested or inhaled the

chemical.[1][4]

Skin Contact

Take off contaminated clothing immediately.[1]

[4] Wash off with soap and plenty of water.[1][4]

Consult a doctor.[1]

Eye Contact
Rinse with pure water for at least 15 minutes.[1]

[4] Consult a doctor.[1][4]

Ingestion

Rinse mouth with water.[1][4] Do not induce

vomiting.[1][4] Never give anything by mouth to

an unconscious person.[1][4] Call a doctor or

Poison Control Center immediately.[1][4]

Disposal Plan
Proper disposal of 2-Bromo-6-phenoxypyridine and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.
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Waste Segregation and Collection:

Designate a specific, labeled hazardous waste container for 2-Bromo-6-phenoxypyridine
waste.[6] The container must be made of a compatible material, in good condition with a

secure lid, and clearly labeled as "Hazardous Waste" with the chemical name.[6]

Carefully place the waste material and any contaminated disposable items (e.g., gloves,

weighing paper) into the designated container.[6] Avoid generating dust.[6]

Storage of Waste:

Securely seal the hazardous waste container.[6]

Store the sealed container in a designated, well-ventilated waste accumulation area, away

from incompatible materials.[6]

Final Disposal:

Arrange for the collection of the hazardous waste by a licensed environmental waste

management company.[6]

All disposal must be in accordance with local, state, and federal regulations.[6] Do not

dispose of this chemical in regular trash or down the sanitary sewer.[6]

Diagrammatic Workflow for Spill Response
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Immediate Actions

Containment & Cleanup

Final Steps

Spill Occurs

Evacuate Area

Ensure Ventilation

Remove Ignition Sources

Don Appropriate PPE

Contain Spill

Clean Up with Spark-Proof Tools

Place in Labeled, Closed Container

Decontaminate Area

Dispose of Waste per Regulations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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